Cas no 89855-55-0 (Pentanoic acid, 4-amino-3,3-dimethyl-)

• Product Name: Pentanoic acid, 4-amino-3,3-dimethyl-
• CAS No: 89855-55-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5262026
• Update Time: 2025-06-08

Pentanoic acid, 4-amino-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-amino-3,3-dimethyl-

• Inchi： 1S/C7H15NO2/c1-5(8)7(2,3)4-6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
• InChI Key： QTULTPURMPCXPX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)(C)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pentanoic acid, 4-amino-3,3-dimethyl-

Pentanoic acid, 4-amino-3,3-dimethyl- (CAS No. 89855-55-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Pentanoic acid, 4-amino-3,3-dimethyl-, identified by its CAS number 89855-55-0, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various scientific domains. The detailed exploration of this compound not only highlights its chemical properties but also delves into its emerging roles in cutting-edge research and development.

The molecular structure of Pentanoic acid, 4-amino-3,3-dimethyl- consists of a five-carbon chain with an amino group at the fourth carbon and two methyl groups at the third carbon. This configuration imparts distinct reactivity and functionality to the molecule, making it a valuable candidate for synthetic chemistry and drug discovery. The presence of both acidic and basic functional groups enhances its versatility in forming various chemical bonds and interactions, which are pivotal in medicinal chemistry.

In recent years, the study of Pentanoic acid, 4-amino-3,3-dimethyl- has been increasingly linked to advancements in pharmaceutical innovation. Researchers have been exploring its potential as a building block for more complex molecules with therapeutic properties. The compound's ability to undergo selective modifications allows for the synthesis of derivatives that exhibit enhanced biological activity. This has opened up new avenues for developing novel drugs targeting a wide range of diseases.

One of the most compelling aspects of Pentanoic acid, 4-amino-3,3-dimethyl- is its role in the development of enzyme inhibitors. Enzyme inhibition is a critical strategy in drug design, aiming to modulate biological pathways by blocking the activity of specific enzymes. The structural features of this compound make it an effective scaffold for designing inhibitors that can interact with enzyme active sites. Recent studies have demonstrated its efficacy in inhibiting certain enzymes implicated in metabolic disorders and inflammatory conditions.

The compound's applications extend beyond enzyme inhibition. It has shown promise in the development of antimicrobial agents. The unique combination of functional groups in Pentanoic acid, 4-amino-3,3-dimethyl- allows it to disrupt bacterial cell membranes and interfere with essential metabolic processes. This has led to investigations into its potential as a precursor for novel antibiotics capable of combating drug-resistant bacteria.

Moreover, the research on Pentanoic acid, 4-amino-3,3-dimethyl- has contributed to our understanding of molecular recognition processes. The ability of this compound to form stable complexes with other molecules has been exploited in the design of supramolecular structures. These structures have potential applications in nanotechnology and materials science, where precise control over molecular interactions is crucial.

The synthesis of Pentanoic acid, 4-amino-3,3-dimethyl- is another area where significant progress has been made. Advanced synthetic methodologies have enabled researchers to produce this compound with high purity and yield. These advancements have not only facilitated further research but also paved the way for large-scale production if needed for industrial applications.

The pharmacokinetic properties of derivatives derived from Pentanoic acid, 4-amino-3,3-dimethyl- are also under investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted by the body is essential for optimizing their therapeutic efficacy and safety profiles. Preclinical studies have provided valuable insights into these properties, guiding the design of next-generation drugs based on this scaffold.

In conclusion, Pentanoic acid, 4-amino-3,3-dimethyl-, with its CAS number 89855-55-0, represents a fascinating subject of study in modern chemical and pharmaceutical research. Its unique structure and functional properties make it a versatile tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing medical science and improving human health.